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Compound of Interest

Compound Name: D-Galactose

Cat. No.: B084031

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling of D-Galactose, a naturally occurring monosaccharide. Adherence to these
procedures will minimize risks and ensure proper disposal, fostering a culture of safety and
responsibility in your laboratory.

D-Galactose is generally considered a low-hazard substance for typical industrial and research
applications.[1] However, like many powdered chemicals, it can cause eye, skin, and

respiratory tract irritation.[1] The primary risks are associated with the generation of dust, which
can be irritating if inhaled and may form explosive mixtures with air in sufficient concentrations.

[2]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used
when handling D-Galactose, particularly in its powdered form.
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) _ Standard/Specificati
Protection Type Equipment Purpose
on
Safety glasses with
_ _ OSHA 29 CFR
) side shields or To prevent eye
Eye/Face Protection ) 1910.133 or European . |
chemical safety irritation from dust.[2]
Standard EN166
goggles
) ) Impervious gloves To prevent skin
Skin Protection o -
(e.g., Nitrile rubber) contact.[2][3]
NIOSH/MSHA To be used when dust
) OSHA 29 CFR )
) ) approved respirator is generated to
Respiratory Protection 1910.134 or European )
(e.g., N95 or P1 dust prevent respiratory
Standard EN 149 S
mask) tract irritation.[2]

Appropriate protective )
) ) To prevent skin
Body Protection clothing (e.g., lab -
exposure.[2]
coat)

Occupational Exposure Limits

While specific occupational exposure limits for D-Galactose are not widely established, it is
often treated as "Particulates Not Otherwise Specified” (PNOS) or nuisance dust.[4] The

following exposure limits are provided as a guideline for maintaining a safe work environment.

Organization Limit Type Exposure Limit
OSHA PEL TWA (Total Dust) 15 mg/m3
OSHA PEL TWA (Respirable Fraction) 5 mg/m3
ACGIH TLV TWA (Inhalable Particles) 10 mg/m3

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Safe Handling and Disposal Workflow
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To ensure a systematic and safe approach to working with D-Galactose, from initial handling to
final disposal, the following workflow should be implemented.

Don Appropriate PPE »_| Ensure Adequate Ventilation
(Gloves, Goggles, Lab Coat) = (e.g., Fume Hood)
Y
Weigh D-Galactose —

(Minimize Dust Generation) P> Store in a Tightly Closed Container

:Spill Occurs
\ Y
Minor Spill: ) Dissolve or Mix as Required Decontaminate Spill Area
Sweep or Vacuum Material
| A
v v \

Follow Federal, State, Place in a Suitable, Clean Work Area and
& Local Regulations Labeled Disposal Container Wash Hands Thoroughly

A

Dispose of Unused Material
and Contaminated PPE

A

Click to download full resolution via product page
Caption: Workflow for the safe handling and disposal of D-Galactose.
Operational Plan
1. Engineering Controls:
o Always work in a well-ventilated area.

e Use a fume hood or local exhaust ventilation when handling large quantities of powdered D-
Galactose or when there is a potential for significant dust generation.[2]

2. Handling Procedures:
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Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.

Minimize dust generation during handling and weighing.[5]

Keep the container tightly closed when not in use.

Avoid contact with strong oxidizing agents, as they are incompatible with D-Galactose.[2]

. Storage:

Store D-Galactose in a cool, dry, and well-ventilated area.

Keep containers securely sealed to prevent contamination and absorption of moisture.

Store away from incompatible materials such as strong oxidizers.[2]

Disposal Plan

1

. Waste Characterization:

D-Galactose is not classified as a hazardous waste according to most regulations.[3][6]
However, it is crucial to consult local, state, and federal guidelines to ensure compliance.

. Spill Cleanup:

For small spills, carefully sweep or vacuum the material to avoid creating dust.[2]

Place the collected material into a suitable, sealed, and labeled container for disposal.[2]

Clean the spill area with water.

. Final Disposal:

Dispose of unused D-Galactose and any contaminated materials (e.g., gloves, wipes) in
accordance with all applicable federal, state, and local environmental regulations.[2] Do not
empty into drains.[6] Contaminated packaging should be treated as the substance itself.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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